Cas no 1176466-13-9 (1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole)

1-Methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a pyrrolidine-1-carbonyl moiety at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in organic synthesis. The pyrrolidine carbonyl group enhances solubility and bioavailability, while the pyrazole scaffold offers stability and functional diversity. Its well-defined molecular architecture makes it suitable for further derivatization, enabling the development of targeted bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole structure
1176466-13-9 structure
Product Name:1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
CAS No:1176466-13-9
MF:C9H13N3O
MW:179.219021558762
CID:5321318
Update Time:2025-05-19

1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrazol-4-yl)(pyrrolidin-1-yl)methanone
    • 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
    • Inchi: 1S/C9H13N3O/c1-11-7-8(6-10-11)9(13)12-4-2-3-5-12/h6-7H,2-5H2,1H3
    • InChI Key: IWIMAOVPKQCJLO-UHFFFAOYSA-N
    • SMILES: C(N1CCCC1)(C1C=NN(C)C=1)=O

1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6616-2016-2μmol
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
2μmol
$85.5 2023-09-07
Life Chemicals
F6616-2016-5μmol
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
5μmol
$94.5 2023-09-07
Life Chemicals
F6616-2016-10μmol
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
10μmol
$103.5 2023-09-07
Life Chemicals
F6616-2016-20μmol
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
20μmol
$118.5 2023-09-07
Life Chemicals
F6616-2016-1mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
1mg
$81.0 2023-09-07
Life Chemicals
F6616-2016-2mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
2mg
$88.5 2023-09-07
Life Chemicals
F6616-2016-3mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
3mg
$94.5 2023-09-07
Life Chemicals
F6616-2016-4mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
4mg
$99.0 2023-09-07
Life Chemicals
F6616-2016-5mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
5mg
$103.5 2023-09-07
Life Chemicals
F6616-2016-10mg
1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole
1176466-13-9
10mg
$118.5 2023-09-07

Additional information on 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole

Introduction to 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole (CAS No. 1176466-13-9) and Its Emerging Applications in Chemical Biology

1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole, identified by the CAS number 1176466-13-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications, including antiviral, anti-inflammatory, and anticancer effects. The structural motif of 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole incorporates a pyrrolidine moiety, which enhances its interactions with biological targets, making it a promising scaffold for drug discovery.

The synthesis of 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the pyrrolidine-1-carbonyl group at the 4-position of the pyrazole ring introduces a reactive site that can be further functionalized, enabling the development of derivatives with tailored biological properties. This synthetic flexibility has been exploited in recent research to explore novel pharmacophores for therapeutic intervention.

Recent studies have demonstrated that 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, research published in peer-reviewed journals has shown that this compound interacts with enzymes involved in metabolic pathways, suggesting its potential as an inhibitor of targets such as kinases and phosphodiesterases. These findings are particularly intriguing given the growing interest in modulating metabolic processes as a therapeutic strategy for conditions like diabetes and obesity.

The compound's ability to modulate enzyme activity has also been explored in the context of cancer research. Preliminary in vitro studies have indicated that 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. Specifically, researchers have observed that it disrupts the activity of tyrosine kinases, which are often overactive in cancer cells. This mechanism aligns with the broader trend in oncology research toward developing small-molecule inhibitors that target aberrant signaling cascades.

In addition to its enzymatic activity, 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole has shown promise as a tool for investigating neurobiological processes. The pyrazole and pyrrolidine moieties are known to interact with neurotransmitter receptors, making this compound a candidate for studying neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent experimental data suggest that it can modulate the activity of NMDA receptors, which play a crucial role in synaptic plasticity and neuroprotection. These findings highlight the compound's potential as a lead molecule for developing neuroprotective agents.

The structural features of 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole also make it an attractive candidate for developing antimicrobial agents. The compound's heterocyclic core provides a scaffold that can be modified to enhance binding affinity to bacterial enzymes or membrane components. Preliminary screenings have identified derivatives of this compound that exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This is particularly relevant in light of the increasing prevalence of antibiotic-resistant pathogens, which underscores the need for novel antimicrobial strategies.

The development of 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole as a therapeutic agent is further supported by its favorable pharmacokinetic properties. Computational modeling studies have indicated that this compound exhibits good solubility and bioavailability, which are critical factors for its clinical translation. Moreover, its stability under physiological conditions suggests that it could be suitable for oral administration or other routes of delivery. These attributes make it an attractive candidate for further preclinical and clinical investigations.

Future research directions for 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole include exploring its interactions with additional biological targets and optimizing its chemical structure for improved efficacy and selectivity. Advances in medicinal chemistry techniques, such as structure-based drug design and high-throughput screening, will likely accelerate the discovery of novel derivatives with enhanced therapeutic profiles. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its biological effects and potential side effects.

The broader implications of studying compounds like 1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazole extend beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and identifying new targets for drug intervention. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies tailored to individual patient needs.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk